Cas no 133513-18-5 (3,4,6,7-tetrachlorodibenzo[b,d]thiophene)

3,4,6,7-tetrachlorodibenzo[b,d]thiophene structure
133513-18-5 structure
Product Name:3,4,6,7-tetrachlorodibenzo[b,d]thiophene
CAS No:133513-18-5
MF:C12H4Cl4S
MW:322.03715801239
CID:1233005
PubChem ID:86405
Update Time:2025-04-20

3,4,6,7-tetrachlorodibenzo[b,d]thiophene Chemical and Physical Properties

Names and Identifiers

    • 3,4,6,7-tetrachlorodibenzo[b,d]thiophene
    • 3,4,6,7-tetrachlorodibenzothiophene
    • 133513-18-5
    • DTXSID80158154
    • Dibenzothiophene, 3,4,6,7-tetrachloro-
    • Inchi: 1S/C12H4Cl4S/c13-7-3-1-5-6-2-4-8(14)10(16)12(6)17-11(5)9(7)15/h1-4H
    • InChI Key: LPMBNIAZMVFJKV-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC2=C1SC1C(=C(C=CC2=1)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 319.87902
  • Monoisotopic Mass: 319.878782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 0
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